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Cat. No.: B147376 Get Quote

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
4-Octanol, a secondary eight-carbon alcohol, is a versatile chemical intermediate with

significant applications in organic synthesis. Its utility spans from the creation of flavors and

fragrances to its role as a precursor in the synthesis of more complex molecules, including

potential therapeutic agents. This technical guide provides an in-depth exploration of the

synthesis, key reactions, and applications of 4-octanol, with a focus on providing quantitative

data, detailed experimental protocols, and visual representations of key chemical

transformations.

Physicochemical Properties
4-Octanol is a colorless liquid with a characteristic mild, mellow aroma.[1] It is less dense than

water and insoluble in it, but readily soluble in most organic solvents such as ethanol, ether,

and benzene.[1]
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Property Value Reference

Molecular Formula C8H18O [1][2]

Molecular Weight 130.23 g/mol [3]

CAS Number 589-62-8 [2]

Boiling Point 174-176 °C [1]

Density 0.818 g/mL at 20 °C [1]

Flash Point 65 °C (149 °F) [4]

Refractive Index n20/D 1.426

Synthesis of 4-Octanol
Several synthetic routes are available for the preparation of 4-octanol in a laboratory setting.

The choice of method often depends on the available starting materials and desired scale.

Reduction of 4-Octanone
A common and straightforward method for synthesizing 4-octanol is the reduction of the

corresponding ketone, 4-octanone.

Workflow for the Reduction of 4-Octanone to 4-Octanol
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Caption: General workflow for the synthesis of 4-octanol via reduction of 4-octanone.

Experimental Protocol: Reduction of 4-Octanone with Sodium Borohydride

Materials: 4-octanone, sodium borohydride (NaBH4), methanol, diethyl ether, hydrochloric

acid (1M), anhydrous magnesium sulfate, rotary evaporator, distillation apparatus.

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-octanone in methanol.

Cool the solution in an ice bath.

Slowly add sodium borohydride in small portions to the cooled solution.
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After the addition is complete, remove the ice bath and allow the reaction to stir at room

temperature for 1-2 hours.

Quench the reaction by slowly adding 1M hydrochloric acid until the effervescence ceases.

Remove the methanol under reduced pressure using a rotary evaporator.

Extract the aqueous residue with diethyl ether (3x).

Combine the organic extracts and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude 4-octanol by fractional distillation.

Grignard Reaction
4-Octanol can also be synthesized via a Grignard reaction between a propyl magnesium

halide and pentanal, or a butyl magnesium halide and butanal.

Logical Relationship in Grignard Synthesis of 4-Octanol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b147376?utm_src=pdf-body
https://www.benchchem.com/product/b147376?utm_src=pdf-body
https://www.benchchem.com/product/b147376?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Propyl Magnesium Bromide
(Grignard Reagent)

Grignard Reaction
in Dry Ether

Pentanal
(Aldehyde)

Alkoxide Intermediate Acidic Work-up
(e.g., H3O+) 4-Octanol

4-Octyne

Hydration
(H2SO4, H2O, HgSO4)

4-Octanone

Reduction
(e.g., NaBH4)

4-Octanol
 

4-Octanol

Esterification

Carboxylic Acid
(or derivative)

Acid Catalyst
(e.g., H2SO4)

4-Octyl Ester Water
(by-product)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1-Nitropropane

Henry Reaction
(Nitroaldol Reaction)

Valeraldehyde

3-Nitro-4-octanol

Catalytic Hydrogenation
(e.g., Raney Nickel, H2)

3-Amino-4-octanol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b147376#role-of-4-octanol-as-a-chemical-
intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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